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Compound of Interest

Ethylenediaminetetraacetic acid
Compound Name: ]
tetrasodium salt hydrate

Cat. No. B151916

This technical support center provides guidance on the stability of ethylenediaminetetraacetic
acid tetrasodium salt hydrate stock solutions for researchers, scientists, and drug
development professionals. Below you will find troubleshooting guides, frequently asked
questions (FAQs), and experimental protocols to ensure the integrity of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered with EDTA tetrasodium salt hydrate stock
solutions.

My EDTA solution has turned yellow.

» Possible Cause: Photodegradation, especially in the presence of ferric ions. Exposure to UV
and blue light can cause the degradation of the EDTA-metal complex.

o Solution: Store your EDTA stock solution in an amber or opaque bottle to protect it from light.
If your solution is already discolored, it is best to prepare a fresh batch to ensure accurate
chelating capacity.

There is a precipitate in my EDTA solution.
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e Possible Cause 1: Low pH. EDTA salts are less soluble at lower pH. If the pH of your solution
drops significantly, the EDTA may precipitate out.

e Solution 1: Check the pH of your solution. For a 0.5 M EDTA tetrasodium salt solution, the
pH should be around 8.0 or higher to ensure complete dissolution. You can adjust the pH
with sodium hydroxide (NaOH).

o Possible Cause 2: Low Temperature. While refrigeration is recommended for long-term
storage, very low temperatures could potentially lead to precipitation in highly concentrated
solutions.

e Solution 2: Allow the solution to warm to room temperature and mix thoroughly to see if the
precipitate redissolves. If it does not, check the pH.

| am seeing reduced effectiveness of my EDTA solution in my experiments (e.g., incomplete
enzyme inhibition).

o Possible Cause 1: Degradation over time. Although generally stable, very old stock solutions,
especially those stored improperly, may have reduced chelating ability.

e Solution 1: Prepare a fresh stock solution of EDTA. It is good practice to label your solutions
with the preparation date.

o Possible Cause 2: Incorrect initial concentration. Errors in weighing the EDTA salt or in the
final volume will lead to a solution with a lower-than-expected concentration.

e Solution 2: Recalculate the amounts used and prepare a fresh solution, ensuring accurate
measurements. You can also determine the concentration of your current stock using a
titration method as described in the experimental protocols section.

Frequently Asked Questions (FAQs)
Q1: How should | store my EDTA tetrasodium salt hydrate stock solution?

A 0.5 M stock solution with a pH of 8.5 is stable for months when stored at 4°C.[1][2] Solutions
can also be stored at room temperature for several months.[3] For optimal stability and to
prevent microbial growth, it is recommended to store solutions in tightly sealed, sterile
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containers. To prevent photodegradation, especially if the solution will be used in applications
sensitive to metal-EDTA complex stability, storing in an amber or opaque bottle is advisable.

Q2: What is the shelf life of an EDTA tetrasodium salt hydrate stock solution?

When stored correctly at 4°C, a 0.5 M EDTA solution at pH 8.0 is stable for at least 12 months.
[4] For solutions stored at room temperature, they are generally considered stable for several
months. The solid, powdered form of EDTA tetrasodium salt hydrate is stable for at least three
to five years when stored in a cool, dry place.

Q3: Can | autoclave my EDTA solution?
Yes, EDTA solutions can be sterilized by autoclaving.[1][2]
Q4: Why is it difficult to dissolve EDTA tetrasodium salt, and why is the pH important?

The solubility of EDTA salts is highly dependent on the pH of the solution. EDTA tetrasodium
salt is more soluble as the pH increases.[2] To fully dissolve the salt for a 0.5 M stock solution,
the pH typically needs to be adjusted to 8.0 or higher with sodium hydroxide.

Q5: Does the stability of EDTA-metal complexes depend on pH?

Yes, the stability of metal-EDTA complexes is highly dependent on pH. At low pH, the
carboxylate groups of EDTA can become protonated, reducing their ability to chelate metal ions
effectively.

Data on Stability of EDTA Tetrasodium Salt Hydrate
Stock Solutions

The following table summarizes the stability of EDTA tetrasodium salt hydrate solutions under
various conditions. Quantitative data on the gradual degradation of standard laboratory stock
solutions over long periods is not extensively published; however, the information below is
based on manufacturer recommendations and scientific literature.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://northmetal.net/wp-content/uploads/Ethylenediaminetetraacetic-Acid-Tetrasodium-Salt-of-EDTA-Solution-EDTA-EDTA-39-Solution-Versene-100-NaO-CO-CH22-N-CH2-N-CH2-CO-NaO2-64-02-8-SDS.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/282/762/e5391pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/559/543/e6511pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/559/543/e6511pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Troubleshooting & Optimization
Check Availability & Pricing

BENCHE

Parameter Condition Observation Stability Reference
A 0.5 M solution
at pH 8.5 shows Stable for
Temperature 4°C o [1][2]
no significant months
degradation.
Room Stock solutions Stable for
Temperature are stable. several months 13l
Thermal
decomposition
can occur, with
the rate
>100°C depending on Unstable [5]
temperature and
the presence of
other
substances.
Generally stable,
but
photodegradatio
Light Exposure Ambient Light n can ocedn Moderately
especially in the Stable
presence of
metal ions like
Fe(ll).
Can cause
UV/Blue Light degradation of Prone to |
the EDTA Degradation
molecule.
Optimal for
pH ~8.0 SOIU[_D_I"W and Highly Stable
stability of the
stock solution.
Acidic (low pH) Reduced Less Stable

solubility and can

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/282/762/e5391pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/559/543/e6511pis.pdf
https://chemistryconnection.com/sds/data/pdf/DOW_Versene_100_SDS.pdf
https://redox.com/wp-content/sds/454.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

lead to
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complexes.
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Form Solid (Powder)
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0.5 M Aqueous Stable for at
) Stored at 4°C. [4]

Solution (pH 8.0) least 12 months

Experimental Protocols
Preparation of 0.5 M EDTA Tetrasodium Salt Hydrate
Stock Solution (pH 8.0)

Materials:

Ethylenediaminetetraacetic acid tetrasodium salt hydrate (e.g., dihydrate, FW = 416.2
g/mol)

» Deionized or distilled water

e Sodium hydroxide (NaOH), pellets or a concentrated solution
e Magnetic stirrer and stir bar

» Beaker or flask

o Graduated cylinder

e pH meter

Procedure:

o To prepare 1 liter of 0.5 M EDTA solution, weigh out 208.1 g of EDTA tetrasodium salt
dihydrate.
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e Add the powder to a beaker containing approximately 800 mL of deionized water.

» Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution vigorously. The
EDTA salt will not fully dissolve at this point.

e Slowly add NaOH to the solution while monitoring the pH with a calibrated pH meter.
Continue adding NaOH until the pH reaches 8.0. The EDTA will go into solution as the pH
approaches 8.0.

e Once the EDTA is completely dissolved, transfer the solution to a 1 L graduated cylinder and
add deionized water to bring the final volume to 1 liter.

» For sterile applications, the solution can be filtered through a 0.22 um filter or autoclaved.

« Store the final solution in a clearly labeled, sealed container at 4°C.

Stability Testing of EDTA Stock Solution by Titration

This protocol provides a method to determine the concentration of an EDTA solution to assess
its stability over time. This method uses a standardized calcium carbonate (CaCOs) solution
and an indicator.

Materials:

EDTA stock solution to be tested

e Calcium carbonate (primary standard grade)
e Hydrochloric acid (HCI), concentrated

e Ammonia buffer solution (pH 10)

e Eriochrome Black T indicator

e Deionized or distilled water

o Burette, flasks, and pipettes

Procedure:
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e Preparation of a Standard Calcium Solution:

o Accurately weigh a known amount of dry primary standard CaCOs (e.g., 0.4 g) and
transfer it to a beaker.

o Carefully add a small amount of concentrated HCI dropwise until the CaCOs is completely
dissolved.

o Quantitatively transfer this solution to a volumetric flask (e.g., 100 mL) and dilute to the
mark with deionized water to get a standard calcium solution of known concentration.

o Titration:

o Pipette a known volume (e.g., 20 mL) of the standard calcium solution into an Erlenmeyer
flask.

o Add 1-2 mL of the ammonia buffer solution (pH 10).

o Add a small amount of Eriochrome Black T indicator. The solution should turn a wine-red
color.

o Fill a burette with the EDTA stock solution you are testing.

o Titrate the calcium solution with the EDTA solution until the color changes from wine-red to
a clear blue. This is the endpoint.

o Record the volume of the EDTA solution used.
e Calculation:

o Calculate the molarity of your EDTA solution using the formula: M1V1 = M2V2, where M1
and V1 are the molarity and volume of the calcium solution, and M2 and V2 are the molarity
and volume of the EDTA solution.

o By performing this titration on your EDTA stock solution at different time points (e.g., every
3-6 months), you can monitor its concentration and determine its stability.
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Visualizing Troubleshooting and Stability Concepts

Troubleshooting EDTA Solution Stability

Observation

Start: Issue with EDTA Solution

Precipitate in Solution Reduced Chelating Activity Solution is Discolored (Yellow)

Check Storage Conditions

Solution is old

pH is low Solutjon is new Contamination suspected Exposed to light

Adjust pH to ~8.0 with NaOH Verify Concentration (Titration) Prepare Fresh Solution Store in Opaque Bottle

Click to download full resolution via product page

Caption: A troubleshooting workflow for common issues with EDTA stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Ethylenediaminetetraacetic
Acid Tetrasodium Salt Hydrate (EDTA) Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b151916#stability-of-
ethylenediaminetetraacetic-acid-tetrasodium-salt-hydrate-stock-solutions-over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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